2-Chloro-N-[4-(diethylamino)-2-methylphenyl]acetamide (HCl)

• IUPAC Name: 2-chloro-N-[4-(diethylamino)-2-methylphenyl]acetamide;hydrochloride
• InChI: InChI=1S/C13H19ClN2O.ClH/c1-4-16(5-2)11-6-7-12(10(3)8-11)15-13(17)9-14;/h6-8H,4-5,9H2,1-3H3,(H,15,17);1H
• InChI Key: WOIWNBKEZIWULV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)CCl)C.Cl
• Molecular Formula: C13H20Cl2N2O
• Molecular Weight: 291.21 g/mol

Description

2-Chloro-N-[4-(diethylamino)-2-methylphenyl]acetamide (HCl) is a chemical compound that has attracted scientific attention due to its potential applications in various fields of research and industry. It is also known as 2-Chloro-N,N-dimethylethylamine hydrochloride.

Synthesis Analysis

2-Chloro-N,N-dimethylethylamine is produced by ammonolysis of esters of chloroacetic acid. It is widely used as an intermediate and starting reagent for organic synthesis. It also acts as an intermediate for the syntheses of bephenium hydroxynaphthoate, diltiazem, mepyramine, and phenyltoloxamine.

Molecular Structure Analysis

The molecular formula of 2-Chloro-N-[4-(diethylamino)-2-methylphenyl]acetamide (HCl) is C13H20Cl2N2O. The molecular weight is 291.21 g/mol. The linear formula is (CH3)2NCH2CH2Cl · HCl.

Chemical Reactions Analysis

As an intermediate, 2-Chloro-N,N-dimethylethylamine is involved in various chemical reactions. It is used in the synthesis of pharmaceuticals such as bephenium hydroxnaphthoate, diltiazem, mepyramine, and phenyltoloxamine.

Physical And Chemical Properties Analysis

2-Chloro-N,N-dimethylethylamine is a colorless solid, although older samples may appear yellow. It has a characteristic odor and is readily soluble in water. The melting point is 201-204 °C.

Mechanism of Action

2-Cl-N-DEAMPA acts as an inhibitor of enzymes and receptors, by binding to their active sites and blocking their activity. It has been used to study the mechanism of action of various enzymes and receptors, as well as the biochemical and physiological effects of various compounds.
Biochemical and Physiological Effects
2-Cl-N-DEAMPA has been used to study the biochemical and physiological effects of various compounds. It has been found to inhibit the activity of enzymes and receptors, as well as to affect the metabolism of drugs. It has also been used to study the effects of various hormones, such as adrenaline and serotonin, on the body.

Advantages and Limitations for Lab Experiments

2-Cl-N-DEAMPA has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and can be stored without degradation. However, it also has some limitations. It can be toxic if inhaled, and it can be difficult to dissolve in some solvents.

Future Directions

In the future, 2-Cl-N-DEAMPA could be used to study the mechanism of action of various enzymes and receptors, as well as the biochemical and physiological effects of various compounds. It could also be used to study the effects of various hormones on the body, and to study the metabolism of drugs. Additionally, it could be used to develop new compounds for use in medical treatments. Finally, it could be used to study the structure and function of proteins, and to develop new drugs for the treatment of various diseases.

Synthesis Methods

2-Cl-N-DEAMPA is synthesized by the reaction of 2-chloroacetamide and 4-diethylamino-2-methylphenol in the presence of an acid catalyst, such as hydrochloric acid. The reaction proceeds via a nucleophilic substitution reaction, where the chlorine atom of the 2-chloroacetamide is replaced by the nitrogen atom of the 4-diethylamino-2-methylphenol. The reaction is generally carried out at room temperature, and the product is isolated by filtration and recrystallization.

Scientific Research Applications

2-Cl-N-DEAMPA has been used extensively in scientific research, particularly in the fields of biochemistry and physiology. It has been used to study the mechanism of action of various enzymes and receptors, as well as the biochemical and physiological effects of various compounds. It has also been used in the synthesis of other compounds and in the study of drug metabolism and pharmacokinetics.

Safety and Hazards

2-Chloro-N,N-dimethylethylamine is toxic, irritates eyes and skin, and may cause an allergic reaction. It is suspected of reproductive toxicity and teratogenicity. It is classified as Acute Tox. 4 Oral - Aquatic Chronic 2 - Muta. 2 - STOT RE 2.